Cas no 202062-33-7 (5,8,11,14-Eicosatetraenamide-5,6,8,9,11,12,14,15-t8,N-(2-hydroxyethyl)-, (all-Z)- (9CI))

• Product Name: 5,8,11,14-Eicosatetraenamide-5,6,8,9,11,12,14,15-t8,N-(2-hydroxyethyl)-, (all-Z)- (9CI)
• CAS No: 202062-33-7
• MF: C₂₂H₃₇NO₂
• MW: 363.599561452866
• CID: 241004
• PubChem ID: 102602081
• Update Time: 2025-04-19

5,8,11,14-Eicosatetraenamide-5,6,8,9,11,12,14,15-t8,N-(2-hydroxyethyl)-, (all-Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenamide-5,6,8,9,11,12,14,15-t8,N-(2-hydroxyethyl)-, (all-Z)- (9CI)
• [5,6,8,9,11,12,14,15-3H]-Arachidonicacid ethanolamide
• Anandamide[arachidonyl-5,6,8,9,11,12,14,15-3h]
• anandamide [arachidonyl-5,6,8,9,11,12,14,15-3h]
• 202062-33-7

• Inchi： 1S/C22H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24/h6-7,9-10,12-13,15-16,24H,2-5,8,11,14,17-21H2,1H3,(H,23,25)/b7-6-,10-9-,13-12-,16-15-/i6T,7T,9T,10T,12T,13T,15T,16T
• InChI Key： LGEQQWMQCRIYKG-CRJVGOJRSA-N
• SMILES： O=C(CCC/C(/[3H])=C(/[3H])\C/C(/[3H])=C(/[3H])\C/C(/[3H])=C(/[3H])\C/C(/[3H])=C(/[3H])\CCCCC)NCCO

Computed Properties

• Exact Mass: 363.34822342g/mol
• Monoisotopic Mass: 363.34822342g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 49.3Ų